Cas no 1359945-05-3 (3-(4-Bromo-2-methylphenyl)pyridine)
1359945-05-3 structure
Product Name:3-(4-Bromo-2-methylphenyl)pyridine
CAS No:1359945-05-3
MF:C12H10BrN
MW:248.118502140045
CID:2916257
Update Time:2023-08-10
3-(4-Bromo-2-methylphenyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-(4-bromo-2-methylphenyl)pyridine
- 3-(4-Bromo-2-methylphenyl)pyridine
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- Inchi: 1S/C12H10BrN/c1-9-7-11(13)4-5-12(9)10-3-2-6-14-8-10/h2-8H,1H3
- InChI Key: WVCFYECHVBNQBP-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C2C=NC=CC=2)=C(C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 183
- XLogP3: 3.5
- Topological Polar Surface Area: 12.9
3-(4-Bromo-2-methylphenyl)pyridine Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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